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Compound of Interest

Compound Name: S 82-5455

Cat. No.: B1680455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper handling and disposal of S 82-
5455, a floxacrine derivative identified as 7-chloro-1-(4N-methylpiperazino-1N-imino)-10-

hydroxy-1,2,3,4-tetrahydro-3-(4-trifluoromethylphenyl)-9(10H)-acridone. Due to its chemical

nature as a halogenated acridine derivative, S 82-5455 must be managed as hazardous

chemical waste to ensure laboratory safety and environmental protection.

Compound Identification and Properties
Property Value

Chemical Name

7-chloro-1-(4N-methylpiperazino-1N-imino)-10-

hydroxy-1,2,3,4-tetrahydro-3-(4-

trifluoromethylphenyl)-9(10H)-acridone

Synonym S 82-5455

CAS Number 90832-34-1[1]

Molecular Formula C₂₅H₂₄ClF₃N₄O₂[1]

Molecular Weight 504.94 g/mol
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While specific toxicological data for S 82-5455 is limited, the known hazards associated with

acridine derivatives should be applied as a precautionary measure. Acridine compounds are

generally considered to be:

Harmful if swallowed.[2]

Causes skin and serious eye irritation.[2]

May cause respiratory irritation.[2]

Suspected of causing genetic defects and cancer.

Very toxic to aquatic life with long-lasting effects.

Immediate Safety and Handling Precautions
Before handling S 82-5455, it is imperative to wear appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat. All

manipulations of the compound and its waste should be performed inside a certified chemical

fume hood to prevent inhalation of dust or vapors.

Step-by-Step Disposal Protocol
The proper disposal of S 82-5455 is critical. The following protocol outlines the necessary steps

for its safe management as hazardous waste.

1. Waste Identification and Segregation:

All materials that have come into contact with S 82-5455, including unused product,

solutions, and contaminated labware (e.g., gloves, pipette tips, vials), must be treated as

hazardous waste.

Segregate waste streams to avoid dangerous reactions. As S 82-5455 is a halogenated

organic compound, it must be collected separately from non-halogenated organic waste.

Separate solid waste from liquid waste.

2. Waste Collection and Labeling:
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Solid Waste: Collect in a designated, leak-proof container clearly labeled "Halogenated

Organic Solid Waste" and list "S 82-5455".

Liquid Waste: Collect in a compatible, sealed container (e.g., glass or polyethylene). Label

the container "Halogenated Organic Liquid Waste" and specify the contents, including S 82-
5455 and any solvents used.

Ensure all container lids are securely fastened to prevent spills or evaporation.

3. Storage:

Store waste containers in a designated and secure Satellite Accumulation Area.

Do not overfill waste containers; a maximum of 90% capacity is recommended.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Under no circumstances should S 82-5455 or its solutions be disposed of down the drain or

in regular trash.

The recommended disposal method for halogenated compounds is incineration at high

temperatures (around 1200 K) to prevent the formation of toxic byproducts like dioxins and

furans.

Spill and Decontamination Procedures
In the event of a spill, the following steps should be taken:

For a solid spill: Carefully sweep or vacuum the material, avoiding dust generation.

For a liquid spill: Absorb the material with an inert absorbent such as vermiculite or sand.

Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by soap

and water.
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Waste Collection: Collect all cleaning materials and contaminated absorbents as hazardous

waste.

Reporting: Report the spill to your laboratory supervisor and EHS department in accordance

with your institution's policies.

Experimental Protocols
Detailed experimental protocols involving S 82-5455 should always be conducted under the

guidance of established laboratory safety procedures and a thorough risk assessment. As a

research compound, specific experimental methodologies will vary depending on the study's

objectives.

Mandatory Visualizations
Disposal Workflow for S 82-5455
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Caption: Workflow for the safe disposal of S 82-5455 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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